3-(2,4-dichlorophenyl)-N'-(diphenylacetyl)acrylohydrazide

• IUPAC Name: (E)-3-(2,4-dichlorophenyl)-N'-(2,2-diphenylacetyl)prop-2-enehydrazide
• InChI: InChI=1S/C23H18Cl2N2O2/c24-19-13-11-16(20(25)15-19)12-14-21(28)26-27-23(29)22(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-15,22H,(H,26,28)(H,27,29)/b14-12+
• InChI Key: TVSQWGMIUISAHV-WYMLVPIESA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NNC(=O)C=CC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NNC(=O)/C=C/C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C23H18Cl2N2O2
• Molecular Weight: 425.3 g/mol

Description

3-(2,4-dichlorophenyl)-N'-(diphenylacetyl)acrylohydrazide, also known as DPA-713, is a small molecule that has gained significant attention in scientific research due to its potential applications in the field of molecular imaging. DPA-713 belongs to the class of compounds known as radioligands, which can be labeled with radioactive isotopes and used to visualize specific targets in living organisms.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Antimicrobial Activity : A study highlighted the synthesis and evaluation of Schiff bases of diphenylamine derivatives, including compounds structurally related to 3-(2,4-dichlorophenyl)-N'-(diphenylacetyl)acrylohydrazide, for their antimicrobial activity. These compounds demonstrated significant activity against pathogenic Gram-positive and Gram-negative bacteria, suggesting their potential as antimicrobial agents (Kumar, Khan, & Kumar, 2020).

Environmental and Health Impact Studies

• Toxicity and Environmental Persistence : Research on related compounds, such as 2,4-dichlorophenol and acrylamide, has been conducted to assess their environmental impact, toxicity, and persistence. For example, studies have explored the toxic effects of 2,4-D herbicide on ecosystems and human health, as well as the mechanisms of acrylamide formation in food and its potential health risks (Zuanazzi, Ghisi, & Oliveira, 2020); (Friedman, 2003).

Anticancer Research

• Cinnamic Acid Derivatives : The research on cinnamic acid derivatives, sharing a common functional group with acrylohydrazides, has shown their potential as anticancer agents. This provides a perspective on the structural analogues of this compound and their applications in medicinal chemistry (De, Baltas, & Bedos-Belval, 2011).

Environmental Remediation

• Emerging Organohalides : A review on the environmental occurrence and remediation of emerging organohalides discussed the widespread distribution and potential toxic effects of these compounds, including the necessity for effective remediation techniques. This research is relevant for understanding the environmental impact of compounds similar to this compound and strategies for their mitigation (He et al., 2021).